N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H22N6O/c30-22(26-23-24-19-10-4-5-11-20(19)25-23)17-9-6-14-29(15-17)21-13-12-18(27-28-21)16-7-2-1-3-8-16/h1-5,7-8,10-13,17H,6,9,14-15H2,(H2,24,25,26,30)
• InChI Key: ZEQTWCKYPHYLQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)NC4=NC5=CC=CC=C5N4
• Molecular Formula: C23H22N6O
• Molecular Weight: 398.5 g/mol

Description

N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide, also known as BPIP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPIP has been found to exhibit promising results in various biochemical and physiological processes, making it a promising candidate for further research and development.

Mechanism of Action

N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide exerts its effects by binding to the adenosine A3 receptor, which is involved in various physiological processes such as inflammation, cell proliferation, and apoptosis. N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has been found to modulate the activity of this receptor, leading to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has been found to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, and to reduce the expression of inflammatory mediators such as COX-2 and iNOS. N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has also been found to induce apoptosis in cancer cells by activating various apoptotic pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide is its potent anti-inflammatory and anti-cancer activity, which makes it a promising candidate for therapeutic applications. However, one of the limitations of N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide. One potential area of research is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Another area of research is the identification of its potential therapeutic applications in other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide and to identify potential drug targets for its therapeutic applications.

Scientific Research Applications

N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit potent anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. N-(1H-benzo[d]imidazol-2-yl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide has also been found to exhibit significant anti-cancer activity, with studies showing its ability to induce apoptosis in cancer cells.